molecular formula C12H17NO2S B7461484 N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Cat. No. B7461484
M. Wt: 239.34 g/mol
InChI Key: DRYQPUDBKBTBGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, also known as DMTS, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and has been found to have potential applications in various fields, including medicine, materials science, and environmental science.

Mechanism of Action

The mechanism of action of N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
Studies have shown that N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide can exert various biochemical and physiological effects in the body. It has been found to reduce the production of inflammatory cytokines and prostaglandins, which are involved in the pathogenesis of various diseases. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide in lab experiments is its versatility. It can be easily synthesized and modified to suit specific experimental needs. It also exhibits a high degree of stability and can be stored for long periods of time without significant degradation.
However, there are also some limitations to using N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide in lab experiments. One of the main limitations is its potential toxicity. It has been found to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments. It is also relatively expensive to synthesize, which can limit its availability for some researchers.

Future Directions

There are several potential future directions for research on N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide. One area of interest is the development of more efficient synthesis methods that can reduce the cost and increase the yield of the compound. Another area of interest is the investigation of its potential applications in the field of environmental science, particularly in the removal of pollutants from water and soil.
In medicine, further studies are needed to fully understand the mechanism of action of N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide and its potential therapeutic applications. There is also a need for more studies on its toxicity and safety profile, particularly in humans.
Conclusion
N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a versatile and promising compound that has potential applications in various scientific fields. Its synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research should focus on developing more efficient synthesis methods, investigating its potential applications in environmental science, and further exploring its therapeutic potential in medicine.

Synthesis Methods

N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide can be synthesized through a multi-step process that involves the reaction of naphthalene with dimethylamine and sulfuric acid. The resulting product is then purified through recrystallization and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been extensively studied for its potential applications in various scientific fields. In medicine, it has been found to exhibit antitumor, anti-inflammatory, and analgesic properties. It has also been investigated as a potential therapeutic agent for various diseases, including cancer, arthritis, and Alzheimer's disease.
In materials science, N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been used as a building block for the synthesis of various functional materials, such as polymers and metal-organic frameworks. It has also been found to have potential applications in the development of sensors and catalysts.

properties

IUPAC Name

N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17NO2S/c1-13(2)16(14,15)12-8-7-10-5-3-4-6-11(10)9-12/h7-9H,3-6H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRYQPUDBKBTBGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)S(=O)(=O)C1=CC2=C(CCCC2)C=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17NO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-dimethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

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